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Compound of Interest |

Compound Name: 1-(Benzyloxy)-3-bromobenzene
CAS No.: 53087-13-1
Cat. No.: B1334042
- 7

1-(Benzyloxy)-3-bromobenzene (CAS No: 53087-13-1) is an aromatic ether widely utilized as
a building block in organic synthesis. Its utility stems from its bifunctional nature: the
brominated phenyl ring serves as a handle for cross-coupling reactions (e.g., Suzuki, Heck)
and the formation of Grignard reagents, while the benzyl ether provides a stable protecting
group for the phenolic oxygen.[1] Its role as a versatile intermediate in the development of
complex molecules, including novel therapeutic agents, necessitates stringent adherence to
safety and handling protocols to ensure experimental integrity and personnel safety.[2]

Physicochemical and Structural Data

The compound's physical state as a white to off-white solid with a relatively low melting point
dictates its handling as a powder, with attention paid to dust control.[3][4]
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Property Value Source
CAS Number 53087-13-1 [4]
Molecular Formula Ci13H11BrO [4]
Molecular Weight 263.13 g/mol [4]

White to light yellow crystal
Appearance _ [31[4]
powder/solid

Melting Point 59-64 °C [31[4]
Boiling Point ~333.5 °C at 760 mmHg [4]
Flash Point ~137.6 °C [4]

Core Reactivity: The "Why" Behind the Precautions

Understanding the compound's reactivity is fundamental to appreciating its hazards. Three key
structural features govern its chemical behavior:

e The Aryl Bromide Moiety (C-Br Bond): The carbon-bromine bond is a primary site for
reactivity. It is susceptible to forming highly reactive and often pyrophoric organometallic
intermediates (e.g., Grignard reagents, organolithiums).[1] This reactivity necessitates the
strict exclusion of water and protic solvents during many synthetic applications and dictates
incompatibility with strong reducing agents. Furthermore, under forcing conditions with
strong bases, it can undergo elimination to form a highly reactive benzyne intermediate.[5]

e The Benzyl Ether Linkage (C-O-C): Like other ethers, this group is prone to slow oxidation
upon exposure to air and light, leading to the formation of unstable and potentially explosive
peroxides. This is the primary driver for storing the compound under inert atmosphere and
away from light. The benzyl ether can be cleaved under various conditions, including strong
acids, catalytic hydrogenation, or oxidation.[6][7][8]

e The Benzylic Position (Ph-CH2-O): The methylene (CH-2) bridge is a benzylic position,
making it susceptible to free-radical reactions, such as halogenation, under UV light or with
radical initiators.[9][10] This reactivity, while useful synthetically, underscores the need for
controlled storage conditions.
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Hazard Identification and Comprehensive Risk
Assessment

1-(Benzyloxy)-3-bromobenzene is classified as an irritant and is harmful if swallowed. A

thorough risk assessment must precede any handling of this material.

GHS Hazard Classification
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Hazard Statement

Classification

Rationale & Implications

H315

Causes skin irritation (Skin Irrit.

2)

Direct contact can cause
redness, itching, and
inflammation. Prolonged
exposure should be avoided,
and appropriate gloves are

mandatory.

H319

Causes serious eye irritation
(Eye Irrit. 2A)

The compound can cause
significant, but reversible, eye
damage upon contact.
Chemical splash goggles or a

face shield are essential.

H335

May cause respiratory irritation
(STOT SE 3)

Inhalation of the powder or
dust can irritate the nose,
throat, and lungs, leading to
coughing and shortness of
breath.[11][12] Handling must
occur in a well-ventilated area,
preferably a chemical fume
hood.

H302

Harmful if swallowed (Acute
Tox. 4)

Ingestion can lead to systemic
toxicity.[11] Eating, drinking,
and smoking in the laboratory

are strictly prohibited.[13]

H317

May cause an allergic skin

reaction

Some data suggests a
potential for skin sensitization,
where repeated exposure may

lead to an allergic rash.[4]

Sources for GHS Classification:[4][11][12]

The primary routes of exposure are inhalation of dust, skin contact, eye contact, and ingestion.

Due to the nature of halogenated aromatic compounds, chronic exposure may pose additional

risks, including potential liver and kidney effects, though specific data for this compound is
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limited.[14] Therefore, the precautionary principle of minimizing all chemical exposures must be
rigorously applied.[15]

Standard Operating Procedures for Safe Handling

A self-validating system of protocols ensures that safety is integrated into the workflow, not left
to chance.

Engineering Controls & Personal Protective Equipment
(PPE)

The first line of defense is to engineer out the hazard.

e Primary Engineering Control: All manipulations of 1-(Benzyloxy)-3-bromobenzene,
including weighing, dispensing, and transferring, must be conducted within a certified
chemical fume hood to prevent inhalation of airborne particulates.[13][16]

o Personal Protective Equipment (PPE): The minimum required PPE includes:

o Eye Protection: ANSI Z87.1-compliant safety glasses with side shields are the minimum,
but chemical splash goggles are strongly recommended.[17]

o Hand Protection: Nitrile or neoprene gloves. Inspect gloves for integrity before each use
and wash hands thoroughly after removal.[18]

o Body Protection: A flame-resistant laboratory coat must be worn and kept fully fastened.
[19]

Protocol: Chemical Receipt and Initial Storage

 Verification: Upon receipt, cross-reference the container label with the shipping documents
and the Safety Data Sheet (SDS).

« Integrity Check: Visually inspect the container for any signs of damage, such as cracks or
loose seals. Do not accept damaged containers.

o Labeling: Ensure the container is clearly labeled with the chemical name, date of receipt, and
relevant hazard pictograms.
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Initial Storage: Immediately transfer the container to a designated, secure storage location
that meets the requirements outlined in Section 4.

Protocol: Weighing and Dispensing in the Laboratory

Prepare Workspace: Ensure the chemical fume hood sash is at the appropriate height.
Decontaminate the work surface before and after use.

Don PPE: Wear all required PPE as specified in section 3.1.

Grounding: When transferring significant quantities of powder, take measures to prevent the
buildup of electrostatic charge.[20]

Dispensing: Use a dedicated spatula or scoop for this chemical. Open the container slowly.
To minimize dust generation, do not pour the powder from a height. Gently scoop the
required amount into a tared, sealed weighing container.

Seal Promptly: Immediately and tightly reseal the main container after dispensing.[16][19]
[20] This is critical to minimize exposure to air and moisture.

Cleanup: Carefully wipe down the spatula, work surface, and any other contaminated
equipment with a suitable solvent-dampened cloth. Dispose of all contaminated materials as
hazardous waste.

Doff PPE: Remove gloves and wash hands thoroughly with soap and water.

Long-Term Storage and Chemical Stability

The primary objective of proper storage is to maintain the chemical's purity and prevent the

formation of hazardous degradation products like peroxides.

Optimal Storage Conditions
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Parameter Recommended Condition Rationale / Causality

) Reduces the rate of potential
Cool; some suppliers N ]
Temperature decomposition and peroxide

recommend 2-8°C )
formation.[2][17]

Prevents slow oxidation to

Dry, Inert (e.g., Argon or form explosive peroxides and
Atmosphere ) ) )
Nitrogen) hydrolysis from atmospheric
moisture.[16][19][20]
Prevents photochemical
Light Store in the dark (amber reactions, including potential
i
J vial/cabinet) radical reactions at the

benzylic position.

) o Prevents leakage and
] Tightly sealed, original o )
Container contamination. Containers

container
must be kept upright.[16][20]

_ , Ensures that any potential
o Store in a well-ventilated, )
Ventilation vapors do not accumulate in
approved area
the storage area.[19][20]

Incompatibilities and Degradation

e Incompatible Materials: Keep segregated from strong oxidizing agents, strong acids, and
strong bases to prevent vigorous and potentially hazardous reactions.[21]

 Signs of Degradation: Visually inspect the material before use. Any significant change in
color (e.g., yellowing) or texture could indicate degradation. For older containers of ethers, it
is prudent practice to test for the presence of peroxides using commercially available test
strips before heating or concentrating any solutions.

Emergency Response Protocols

Spill Management:

» Evacuate non-essential personnel from the immediate area.
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Wearing full PPE, cover the spill with an inert absorbent material (e.g., vermiculite, sand).

Carefully sweep up the absorbed material without creating dust.

Place the waste in a suitable, labeled, and sealed container for hazardous waste disposal.

Decontaminate the spill area.
First Aid:

o Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing.[12]

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[17]

« Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical
attention.[12][17]

e Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and seek immediate medical attention.[19]

Visualization of Key Workflows

The following diagrams illustrate the critical workflows for managing 1-(Benzyloxy)-3-
bromobenzene, reinforcing the logical sequence of safety procedures.

Active Handling

Acquisition Return to storage End-of-Life

Procurement & Receiving &

Laboratory Use enerate waste Waste Segregation Hazardous Waste

Secure Storage (In Fume Hood) & Labeling Disposal

Risk Assessment Inspection
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Click to download full resolution via product page

Caption: High-level lifecycle management for 1-(Benzyloxy)-3-bromobenzene.
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Caption: Step-by-step workflow for safe laboratory handling and dispensing.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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